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Compound of Interest

trans-4-tert-
Compound Name:
Butylcyclohexanecarboxylic acid

Cat. No. B153613

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential safety protocols and logistical information for the
handling and disposal of trans-4-tert-Butylcyclohexanecarboxylic acid. Adherence to these
procedural guidelines is critical for ensuring laboratory safety and minimizing risk.

Chemical Hazard and GHS Classification

trans-4-tert-Butylcyclohexanecarboxylic acid is classified as a hazardous substance. The
primary routes of exposure are inhalation, skin contact, and eye contact. It is crucial to handle
this compound with appropriate engineering controls and personal protective equipment to
mitigate risks.

Hazard Classification GHS Hazard Statement

Skin Corrosion/Irritation H315: Causes skin irritation[1]

Serious Eye Damage/Eye Irritation H319: Causes serious eye irritation[1]
Specific Target Organ Toxicity H335: May cause respiratory irritation[1]

Personal Protective Equipment (PPE)
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The following table summarizes the required personal protective equipment for handling trans-
4-tert-Butylcyclohexanecarboxylic acid. This PPE is mandatory for all personnel involved in
the handling, transfer, or use of this chemical.

Body Part Required PPE Standard/Specification

) NIOSH-approved N95 dust
Respiratory ) NIOSH (US)
mask or higher

Safety glasses with side
Eyes/Face shields or goggles, and a face 29 CFR 1910.133 or EN166[2]
shield

Chemical-resistant gloves ]
Hands o Inspect prior to use
(e.g., Nitrile, Neoprene)

Laboratory coat or disposable
Body
gown

Feet Closed-toe shoes

Operational Plan for Safe Handling

Follow these step-by-step procedures to ensure the safe handling of trans-4-tert-
Butylcyclohexanecarboxylic acid at all stages of use.

1. Engineering Controls:

» Always handle this chemical in a well-ventilated area, preferably within a certified chemical
fume hood.[3]

o Ensure that eyewash stations and safety showers are readily accessible and in close
proximity to the workstation.[2]

2. Personal Protective Equipment (PPE) Donning:
« Before handling the chemical, don all required PPE as specified in the table above.
3. Chemical Handling:

e Avoid generating dust.[3]
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Wash hands thoroughly after handling.[4]
Do not eat, drink, or smoke in the laboratory area.[3]
Avoid contact with skin, eyes, and clothing.[2]

4., Storage:

Store in a tightly closed container in a dry, cool, and well-ventilated place.[2][3]
Keep away from incompatible materials such as strong oxidizing agents.[2]

Emergency First Aid Procedures

Exposure Route First Aid Measures

Move the victim to fresh air. If breathing is

difficult, provide oxygen. If not breathing, give

Inhalation o o ) ] )
artificial respiration and seek immediate medical
attention.[4]

Immediately remove contaminated clothing.

Skin Contact Wash the affected area with plenty of soap and

water. Consult a doctor if irritation persists.[4]

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to
Eye Contact ) o ) )

do. Continue rinsing and seek immediate

medical attention.[1][4]

) Do NOT induce vomiting. Rinse mouth with
Ingestion ] ) ] )
water and seek immediate medical attention.[2]

Disposal Plan

All waste materials contaminated with trans-4-tert-Butylcyclohexanecarboxylic acid must be
handled as hazardous waste.

e Solid Waste: Collect solid waste in a designated, labeled, and sealed container.

» Liquid Waste: Collect any solutions or contaminated solvents in a designated, labeled, and
sealed waste container.
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» Disposal: Dispose of all waste through your institution's environmental health and safety
office, following all local, state, and federal regulations. Do not dispose of down the drain.

Preparation

Assess Risks & Review SDS

,

Verify Engineering Controls
(Fume Hood, Eyewash)

l

Don Required PPE

Handling
y

Weigh/Transfer Chemical
in Fume Hood

l

Perform Experiment

l

Wash Hands Thoroughly

Cleanup SVL Disposal

Segregate & Label Waste

l

Clean Work Area

l

Doff PPE

;

Dispose of Waste via EHS
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Caption: Workflow for Safe Handling of trans-4-tert-Butylcyclohexanecarboxylic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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